Cas no 2680837-25-4 (benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate)

• Product Name: benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate
• CAS No: 2680837-25-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5843754
• PubChem ID: 165912590
• Update Time: 2025-10-28

benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate
• EN300-6975058
• 2680837-25-4

• Inchi： 1S/C16H21NO3/c1-12(2)15-14(8-9-19-15)10-17-16(18)20-11-13-6-4-3-5-7-13/h3-7,14-15H,1,8-11H2,2H3,(H,17,18)
• InChI Key： JGESPTFMGFLDOZ-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C=CC=CC=2)C1C(=C)C

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate

Professional Introduction to Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate (CAS No. 2680837-25-4)

Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate, a compound with the chemical identifier CAS No. 2680837-25-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by its benzyl and oxolan derivatives, positions it as a promising candidate for further research and development in medicinal chemistry.

The molecular structure of Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate encompasses a benzyl group attached to a carbamate moiety, which is further linked to an oxolan ring substituted with a propenyl group. This configuration not only contributes to the compound's complex reactivity but also opens up numerous possibilities for interaction with biological targets. The presence of the propenyl group introduces a degree of unsaturation, which can be exploited for various chemical modifications and functionalizations, making it an intriguing subject for synthetic chemists.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms in Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate suggests potential interactions with enzymes and receptors involved in these processes. For instance, the oxolan ring can mimic natural substrates or inhibitors, thereby modulating enzymatic activity.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural features of Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate make it a versatile scaffold for designing novel therapeutic agents. Researchers have been exploring its efficacy in various preclinical models, aiming to identify new pharmacological targets. The benzyl group, in particular, is known for its ability to enhance bioavailability and binding affinity, which are critical factors in drug development.

The synthesis of Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity. These techniques include palladium-catalyzed cross-coupling reactions, which are essential for forming carbon-carbon bonds efficiently. The oxolan ring synthesis is particularly challenging due to its strained three-membered structure, but recent advancements in organometallic chemistry have provided innovative solutions.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest promising results. In vitro assays have demonstrated interactions with several key biological pathways, indicating potential therapeutic benefits. For example, the compound has shown inhibitory effects on certain enzymes that are overexpressed in cancer cells, suggesting its role as an anti-cancer agent. Additionally, its anti-inflammatory properties have been observed in animal models, making it a candidate for treating chronic inflammatory diseases.

The use of computational methods has also played a crucial role in understanding the behavior of Benzyl N-{[2-(prop-1-en-2-yl)oxolan-3-yl]methyl}carbamate. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. These predictions are invaluable for designing experiments and optimizing drug candidates before they enter clinical trials. Furthermore, computational studies have helped identify new analogs with enhanced properties based on the structure of this compound.

The environmental impact of synthesizing and using Benzyl N-{[2-(propenol)oxolan]-3-methylethoxycarbonyl} is another area of concern that researchers are addressing. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. This aligns with the broader goal of sustainable chemistry, which aims to make pharmaceutical production more environmentally friendly without compromising efficacy.

In conclusion, Benzyl N-{[2-(propenol)oxolan]-3-methylethoxycarbonyl} represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and synthetic pathways. As our understanding of this compound grows, so does its potential to contribute to the development of novel drugs that address unmet medical needs.